3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide

• Molecular Formula: C23H27BrN6O5S
• Molecular Weight: 579.5 g/mol
• IUPAC Name: (5R,7S)-3-(5-bromo-3-nitro-1,2,4-triazol-1-yl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C23H27BrN6O5S/c24-20-26-21(30(32)33)27-29(20)23-12-15-9-16(13-23)11-22(10-15,14-23)19(31)25-17-3-5-18(6-4-17)36(34,35)28-7-1-2-8-28/h3-6,15-16H,1-2,7-14H2,(H,25,31)/t15-,16+,22?,23?
• InChI Key: LIOFNGYCADKXMP-IWENEADUSA-N
• Isomeric SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C34C[C@H]5C[C@@H](C3)CC(C5)(C4)N6C(=NC(=N6)[N+](=O)[O-])Br
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)(C4)N6C(=NC(=N6)[N+](=O)[O-])Br

Description

The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide is a novel chemical entity that has attracted attention due to its potential applications in scientific research. This compound has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been explored.

Mechanism of Action

The mechanism of action of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide is not fully understood. However, it is believed to interact with specific proteins or enzymes, leading to the modulation of their activity. This compound may also affect cellular signaling pathways, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. This compound has been shown to modulate the activity of specific enzymes and proteins, leading to changes in cellular signaling pathways. It has also been shown to affect cellular proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide has several advantages for lab experiments. It is a specific tool compound that can be used to investigate specific biological processes. It is also relatively easy to synthesize and purify. However, this compound has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide in scientific research. One potential direction is the investigation of its effects on specific diseases, including cancer and neurodegenerative disorders. Another direction is the development of more potent and selective analogs of this compound. Additionally, this compound can be used in the development of new therapeutic agents.

Synthesis Methods

The synthesis of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide involves the reaction of 5-bromo-3-nitro-1H-1,2,4-triazole with N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the product is isolated and purified using standard techniques.

Scientific Research Applications

The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide has potential applications in scientific research. It can be used as a tool compound to investigate various biological processes, including cell signaling, protein-protein interactions, and enzyme activity. This compound can also be used in drug discovery and development programs.